BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Allyl Propionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl propionate

Cat. No.: B1584478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of allyl
propionate, complete with detailed experimental protocols for their determination.

Quantitative Data Summary

The boiling point and density of allyl propionate are crucial physical constants for its handling,
purification, and use in various applications. A summary of these properties from multiple
sources is presented below.

Property Value Conditions
Boiling Point 122.4 °C at 760 mmHg[1][2]
123-125 °C at 760 mmHg[3][4]

124.00 to 125.00 °C at 760.00 mm Hg[5]

Density 0.904 g/cm?3

0.913 g/mL at 25 °C[3][4]

0.914 at 20 °C[5]

Experimental Protocols
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Accurate determination of boiling point and density is fundamental in chemical research. The
following sections detail standard laboratory procedures for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] Common methods for its determination include simple distillation and the Thiele
tube method.

1. Simple Distillation Method

This method is suitable when a relatively large volume of the liquid (at least 5 mL) is available.

[6]7]

o Apparatus: Distilling flask, condenser, receiving flask, thermometer, heating mantle or sand
bath.

e Procedure:

o Place a known volume of allyl propionate into the distilling flask along with a few boiling
chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distilling flask to accurately measure the temperature of the
vapor.

o Begin heating the flask gently.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This stable temperature is the boiling point.[7]

o Itis also advisable to record the barometric pressure as the boiling point is pressure-
dependent.[6]

2. Thiele Tube Method

This micro-method is ideal when only a small sample of the liquid is available (less than 0.5
mL).[8]
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o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
rubber band, and a heat source.[8]

e Procedure:

o

Fill the small test tube to about half-full with allyl propionate.
o Place the capillary tube, with its open end down, into the test tube.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Insert the assembly into the Thiele tube, which contains a high-boiling point oil, such that
the sample is near the middle of the 0il.[8]

o Gently heat the arm of the Thiele tube.[8]
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Stop heating when a continuous and rapid stream of bubbles is observed.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to be drawn into the capillary tube as the apparatus cools.[8][9]

Determination of Density

Density is the mass per unit volume of a substance.[10]
o Apparatus: A digital balance, a volumetric flask or a graduated cylinder, and a pipette.
e Procedure:

o Measure the mass of a clean, dry volumetric flask (or measuring cylinder) on the digital
balance and record it as m1.

o Using a pipette, accurately transfer a known volume (V) of allyl propionate into the
weighed container.

o Measure the mass of the container with the liquid and record it as m2.
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o The mass of the liquid (m) is calculated as m2 - m1.
o The density (p) is then calculated using the formula: p = m/V.[11]

o For higher accuracy, it is recommended to repeat the measurement several times and
calculate the average.[11]

Visualizations
Experimental Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid sample like allyl propionate.
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Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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